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Compound of Interest

Compound Name: Lead bromate

CAS No.: 34018-28-5

Cat. No.: B1506321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Lead bromate is a highly toxic and potentially explosive substance. All handling and

experimentation should be conducted by qualified professionals in a well-equipped laboratory

with appropriate personal protective equipment and safety protocols in place.

Introduction
Lead bromate (Pb(BrO₃)₂) is an inorganic compound with limited but specific applications in

materials science. As a strong oxidizing agent, its properties are of interest in specialized

chemical synthesis. This document provides an overview of its known applications, synthesis

protocols, and material properties based on available scientific literature.

Data Presentation: Properties of Lead Bromate
A summary of the quantitative data for lead bromate is presented in the table below for easy

reference and comparison.
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Property Value

Chemical Formula Pb(BrO₃)₂

Molecular Weight 463.00 g/mol [1][2][3]

Appearance Colorless monoclinic crystals[1][4]

Density 5.53 g/cm³[1]

Decomposition Temp. 180°C[1]

Solubility
Slightly soluble in cold water, moderately soluble

in hot water.[1][4]

Crystal Structure 1

Orthorhombic, Space Group Pbcn. The

structure is two-dimensional, consisting of

Pb(O₃Br)₂ sheets. Pb²⁺ is in an 8-coordinate

geometry with Pb-O bond distances ranging

from 2.46–2.94 Å.[5]

Crystal Structure 2

Monoclinic, Space Group C2/c. The structure is

three-dimensional. Pb²⁺ is in a 10-coordinate

geometry with Pb-O bond distances ranging

from 2.69–3.03 Å.[6]

Percent Composition Pb: 44.75%, Br: 34.52%, O: 20.73%[1][2]

Application Notes
The primary documented application of lead bromate in materials science is as a precursor in

the synthesis of heterogeneous catalysts.

Catalyst Precursor for Diphenyl Carbonate Synthesis
Lead bromate can be used as a precursor for the synthesis of lead(II) oxide on a zirconium

dioxide support (PbO/ZrO₂).[4] This catalyst is employed in the production of diphenyl

carbonate (DPC), an important monomer in the synthesis of polycarbonates. The non-

phosgene route for DPC production is considered more environmentally friendly, and the

development of effective catalysts is a key area of research.
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The PbO/ZrO₂ catalyst, with PbO as the active component, typically has a PbO mass

composition of 7.6% to 22.8%.[4] The use of lead bromate as the lead precursor allows for the

formation of finely dispersed PbO particles on the support after calcination.

Experimental Protocols
Synthesis of Lead Bromate
Two primary methods for the synthesis of lead bromate have been described:

Method 1: Reaction of Lead Carbonate with Bromic Acid

This method involves the reaction of a lead salt with bromic acid.

Materials: Lead carbonate (PbCO₃), Bromic acid (HBrO₃), distilled water.

Procedure:

In a well-ventilated fume hood, prepare a solution of bromic acid.

Slowly add lead carbonate to the bromic acid solution with constant stirring.

Continue stirring until the cessation of gas evolution (CO₂).

The resulting solution contains dissolved lead bromate.

Crystallize the lead bromate by slow evaporation of the water.

Filter the crystals, wash with a small amount of cold distilled water, and dry in a desiccator.

Method 2: Precipitation Reaction

This method involves the reaction of a soluble lead salt with a soluble bromate salt.

Materials: Lead acetate (Pb(C₂H₃O₂)₂), Potassium bromate (KBrO₃), distilled water.

Procedure:

Prepare separate aqueous solutions of lead acetate and potassium bromate.
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Slowly add the potassium bromate solution to the lead acetate solution with vigorous

stirring.

A white precipitate of lead bromate will form.

Allow the precipitate to settle, then filter the mixture.

Wash the precipitate several times with cold distilled water to remove any unreacted salts.

Dry the purified lead bromate in a desiccator at room temperature.

WARNING: Lead bromate produced by this method may be unstable and can detonate or

explode upon heating, striking, or rubbing due to the occlusion of acetate.[1] Extreme caution is

advised.

Preparation of PbO/ZrO₂ Catalyst
This protocol details the use of lead bromate as a precursor for a supported catalyst.

Materials: Lead bromate (Pb(BrO₃)₂), Zirconium dioxide (ZrO₂) support, distilled water.

Procedure (Impregnation Method):

Prepare an aqueous solution of lead bromate.

Add the ZrO₂ support material to the lead bromate solution.

Stir the mixture continuously for 12-24 hours to ensure even impregnation.

Dry the impregnated support in an oven at 100-120°C for 24 hours.

Calcine the dried material in a furnace at 400-800°C for 5-10 hours to decompose the lead
bromate and form PbO on the ZrO₂ support.[4]

Visualizations
Synthesis Workflow for Lead Bromate
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Caption: Synthesis pathways for lead bromate.

Safety and Handling
Lead and its compounds are highly toxic and can cause damage to the hematopoietic,

nervous, and digestive systems, as well as the kidneys.[4] Chronic exposure is the primary

concern in occupational settings.

Toxicity: Lead bromate is poisonous.[1] Ingestion and inhalation should be avoided.

Explosive Hazard: When prepared from lead acetate, lead bromate may be sensitive to

heat, shock, or friction and can detonate.[1]

Handling:

Work in a well-ventilated fume hood.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1506321/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-lead-bromate-in-materials-science
https://www.benchchem.com/product/b1506321/docs?utm_src=pdf-body#application-notes-and-protocols-for-lead-bromate-in-materials-science
https://wap.guidechem.com/question/what-is-lead-bromate-and-its-a-id119344.html
https://www.benchchem.com/product/b1506321/docs?utm_src=pdf-body#application-notes-and-protocols-for-lead-bromate-in-materials-science
https://www.drugfuture.com/chemdata/lead-bromate.html
https://www.benchchem.com/product/b1506321/docs?utm_src=pdf-body#application-notes-and-protocols-for-lead-bromate-in-materials-science
https://www.drugfuture.com/chemdata/lead-bromate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment, including safety glasses with side

shields, gloves, and a lab coat.

Avoid creating dust.

Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

organic materials and reducing agents.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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